Cas no 1137868-96-2 (TAK 960 hydrochloride)

TAK 960 hydrochloride is a potent and selective inhibitor of polo-like kinase 1 (PLK1), a key regulator of cell cycle progression. This compound demonstrates high inhibitory activity against PLK1, making it a valuable tool for studying mitotic regulation and cancer research. Its hydrochloride form enhances solubility and stability, facilitating in vitro and in vivo applications. TAK 960 hydrochloride exhibits strong antiproliferative effects in various cancer cell lines, underscoring its potential as a research compound for investigating PLK1-dependent pathways. The product is characterized by high purity and consistent batch-to-batch reproducibility, ensuring reliable experimental results. It is suitable for use in biochemical assays, cellular studies, and preclinical research.

TAK 960 hydrochloride structure

Product Name:TAK 960 hydrochloride

CAS No:1137868-96-2

MF:C₂₇H₃₅ClF₃N₇O₃

MW:598.060115098953

CID:2089984

PubChem ID:91826087

Update Time:2025-06-06

TAK 960 hydrochloride Chemical and Physical Properties

Names and Identifiers

- TAK 960 hydrochloride
- TAK-960 hydrochloride
- TAK960 hydrochloride; TAK 960 hydrochloride
- 1137868-96-2
- 2108449-45-0
- TAK-960 (monohydrochloride)
- 4-[(9-cyclopentyl-7,7-difluoro-5-methyl-6-oxo-8H-pyrimido[4,5-b][1,4]diazepin-2-yl)amino]-2-fluoro-5-methoxy-N-(1-methylpiperidin-4-yl)benzamide;hydrochloride
- TAK-960xhydrochloride
- BCP28992
- SCHEMBL23277130
- TAK-960 xhydrochloride
- AKOS025147360
- EX-A1568
- CS-0113620
- TAK-960 (hydrochloride)
- HY-15160C
- TAK-960 HCl salt
- MVB86896
- Inchi： 1S/C27H34F3N7O3.ClH/c1-35-10-8-16(9-11-35)32-24(38)18-12-22(40-3)20(13-19(18)28)33-26-31-14-21-23(34-26)37(17-6-4-5-7-17)15-27(29,30)25(39)36(21)2;/h12-14,16-17H,4-11,15H2,1-3H3,(H,32,38)(H,31,33,34);1H
- InChI Key： QZBHDFGFNVMONB-UHFFFAOYSA-N
- SMILES： Cl.FC1(C(N(C)C2C=NC(NC3C=C(C(=CC=3OC)C(NC3CCN(C)CC3)=O)F)=NC=2N(C1)C1CCCC1)=O)F

Computed Properties

Exact Mass: 597.2442002g/mol
Monoisotopic Mass: 597.2442002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 41
Rotatable Bond Count: 6
Complexity: 903
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103Å²

TAK 960 hydrochloride Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

TAK 960 hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T494505-10mg	TAK 960 Hydrochloride	1137868-96-2		10mg	$ 280.00	2022-06-02
TRC	T494505-50mg	TAK 960 Hydrochloride	1137868-96-2		50mg	$ 1150.00	2022-06-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T884426-2mg	TAK-960 hydrochloride	1137868-96-2	98%	2mg	￥888.30	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T884426-5mg	TAK-960 hydrochloride	1137868-96-2	98%	5mg	￥1,333.80	2022-01-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59694-2mg	TAK-960 hydrochloride	1137868-96-2	98%	2mg	￥777.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59694-5mg	TAK-960 hydrochloride	1137868-96-2	98%	5mg	￥1168.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59694-10mg	TAK-960 hydrochloride	1137868-96-2	98%	10mg	￥1618.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59694-50mg	TAK-960 hydrochloride	1137868-96-2	98%	50mg	￥4854.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59694-100mg	TAK-960 hydrochloride	1137868-96-2	98%	100mg	￥7551.00	2023-09-07
A2B Chem LLC	AE11468-2mg	TAK-960 (hydrochloride)	1137868-96-2	>98.00%	2mg	$195.00	2024-04-20